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Compound of Interest

3,6-Dichloro-4,5-
Compound Name: . .
dimethylpyridazine

cat. No.: B1321573

Core Chemical Properties of 3,6-Dichloro-4,5-
dimethylpyridazine

This document outlines the fundamental chemical identifiers for 3,6-Dichloro-4,5-
dimethylpyridazine, a heterocyclic compound relevant in pharmaceutical and chemical
research. The primary focus is on its molecular formula and weight, which are foundational
data points for any research or development activities involving this molecule.

Quantitative Data Summary

The essential chemical data for 3,6-Dichloro-4,5-dimethylpyridazine is summarized in the
table below. This information is critical for stoichiometric calculations, analytical method
development, and chemical synthesis planning.

Identifier Value Citation

] 3,6-Dichloro-4,5-
Chemical Name _ L [11[2]
dimethylpyridazine

Molecular Formula CeHeCI2N2 [1112][3]
Molecular Weight 177.03 g/mol [1][2]
CAS Registry Number 34584-69-5 [1][2]
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Methodology for Determination

The molecular formula and weight of a chemical compound like 3,6-Dichloro-4,5-
dimethylpyridazine are determined through standard, universally accepted chemical
principles.

» Molecular Formula (CeHsCI2N2): The formula is established through elemental analysis,
which determines the percentage composition of each element (Carbon, Hydrogen, Chlorine,
Nitrogen) in a pure sample. This empirical data is then used to calculate the simplest whole-
number ratio of atoms, and subsequently, the molecular formula is confirmed using mass

spectrometry.

e Molecular Weight (177.03 g/mol ): This value is a calculated theoretical weight based on the
molecular formula. It is derived by summing the atomic weights of all constituent atoms (6
Carbon, 6 Hydrogen, 2 Chlorine, and 2 Nitrogen) using the standard atomic weights
established by the International Union of Pure and Applied Chemistry (IUPAC). The
monoisotopic mass, which is determined with high precision by mass spectrometry, further
confirms the compound's identity and molecular weight.[1]

The concepts of signaling pathways and complex biological workflows are not applicable to the
determination of these fundamental physicochemical properties. The diagram below illustrates
the logical relationship between the compound's identity and its core attributes.
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Core properties of 3,6-Dichloro-4,5-dimethylpyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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